Cas no 2228648-98-2 (3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanenitrile)

• Product Name: 3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanenitrile
• CAS No: 2228648-98-2
• MF: C₁₅H₁₇N₃O
• MW: 255.314983129501
• CID: 5931710
• PubChem ID: 165640343
• Update Time: 2025-10-29

3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanenitrile
• 2228648-98-2
• EN300-1864963

• Inchi： 1S/C15H17N3O/c1-11-15(14(19)8-9-16)12(2)18(17-11)10-13-6-4-3-5-7-13/h3-7,14,19H,8,10H2,1-2H3
• InChI Key： IITWDPDMSYDGKK-UHFFFAOYSA-N
• SMILES： OC(CC#N)C1C(C)=NN(CC2C=CC=CC=2)C=1C

Computed Properties

• Exact Mass: 255.137162174g/mol
• Monoisotopic Mass: 255.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.8Ų

Additional information on 3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanenitrile

3-(1-Benzyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)-3-Hydroxypropanenitrile: A Comprehensive Overview

3-(1-Benzyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)-3-Hydroxypropanenitrile (CAS No: 2228648-98-2) is a compound of significant interest in the field of organic chemistry and drug discovery. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in various areas of chemical research and development.

The molecular structure of 3-(1-Benzyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)-3-Hydroxypropanenitrile is characterized by a pyrazole ring substituted with benzyl and methyl groups, along with a hydroxynitrile moiety. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is a common structural motif in many bioactive compounds. The substitution pattern on the pyrazole ring—specifically the benzyl and methyl groups—contributes to the compound's stability and reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the hydroxynitrile group in this compound adds another layer of functionality, potentially enabling it to participate in various biochemical reactions or interactions. This makes 3-(1-Benzyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)-3-Hydroxypropanenitrile a valuable building block for constructing more complex molecules with desired pharmacological properties.

In terms of synthesis, 3-(1-Benzyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)-3-Hydroxypropanenitrile can be prepared through a variety of methods, including nucleophilic substitution, condensation reactions, or catalytic processes. Researchers have explored the use of transition metal catalysts to facilitate the formation of key intermediates, leading to higher yields and improved selectivity. These advancements underscore the versatility of this compound in organic synthesis.

The application of 3-(1-Benzyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)-3-Hydroxypropanenitrile extends beyond traditional chemical synthesis. Its potential as an intermediate in drug development has been explored in recent studies focusing on anti-cancer and anti-inflammatory agents. For instance, investigations into its ability to modulate enzyme activity or interact with cellular signaling pathways have revealed promising results.

Moreover, the compound's structural features make it an ideal candidate for further functionalization. By modifying substituents on the pyrazole ring or altering the hydroxynitrile group, chemists can tailor its properties for specific applications. This adaptability positions 3-(1-Benzyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)-3-Hydroxypropanenitrile as a valuable tool in both academic research and industrial settings.

Recent advancements in computational chemistry have also played a role in understanding the behavior of 3-(1-Benzyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)-3-Hydroxypropanenitrile at the molecular level. Molecular docking studies and quantum mechanical calculations have provided insights into its binding affinity with various biological targets. These findings not only enhance our understanding of its pharmacodynamics but also guide future research directions.

In conclusion, 3-(1-Benzyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)-3-Hydroxypropanenitrile (CAS No: 222864898) stands out as a versatile and intriguing compound with diverse applications in organic chemistry and drug discovery. Its unique structure, coupled with recent research advancements, positions it as a key player in advancing scientific knowledge and developing innovative solutions across multiple disciplines.